Cas no 20442-03-9 (Ethanedioic acid, diheptyl ester)

• Product Name: Ethanedioic acid, diheptyl ester
• CAS No: 20442-03-9
• MF: C₁₆H₃₀O₄
• MW: 286.407005786896
• CID: 238920
• PubChem ID: 524362
• Update Time: 2025-04-19

Ethanedioic acid, diheptyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid, diheptyl ester
• diheptyl oxalate
• SCHEMBL1054344
• 20442-03-9
• BODADHIQAXIHKU-UHFFFAOYSA-N
• AKOS024390833
• Oxalic acid diheptyl ester
• DTXSID30335291

• Inchi： 1S/C16H30O4/c1-3-5-7-9-11-13-19-15(17)16(18)20-14-12-10-8-6-4-2/h3-14H2,1-2H3
• InChI Key： BODADHIQAXIHKU-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OCCCCCCC)=O)CCCCCCC

Computed Properties

• Exact Mass: 286.2145
• Monoisotopic Mass: 286.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.955
• Boiling Point: 353.7°C at 760 mmHg
• Flash Point: 149.5°C
• Refractive Index: 1.444
• PSA: 52.6